Cas no 1153002-19-7 (4-chloro-2-propyl-8-(trifluoromethoxy)quinoline)

4-chloro-2-propyl-8-(trifluoromethoxy)quinoline structure
1153002-19-7 structure
Product Name:4-chloro-2-propyl-8-(trifluoromethoxy)quinoline
CAS No:1153002-19-7
MF:C13H11ClF3NO
MW:289.68075299263
CID:1204420
PubChem ID:43668421
Update Time:2025-04-20

4-chloro-2-propyl-8-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-propyl-8-(trifluoromethoxy)quinoline
    • ZINC36075715
    • AKOS009866580
    • 4-Chloro-2-propyl-8-trifluoromethoxyquinoline
    • 4-Chloro-2-propyl-8-trifluoromethoxyquinoline;
    • 1153002-19-7
    • MFCD12498838
    • DTXSID30656291
    • Inchi: 1S/C13H11ClF3NO/c1-2-4-8-7-10(14)9-5-3-6-11(12(9)18-8)19-13(15,16)17/h3,5-7H,2,4H2,1H3
    • InChI Key: BFMQGUIUPSNNIX-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CCC)=NC2C(=CC=CC=21)OC(F)(F)F

Computed Properties

  • Exact Mass: 289.04800
  • Monoisotopic Mass: 289.0481262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12000
  • LogP: 4.73930
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